Cas no 335193-91-4 (N-BUTYLFLUORESCEIN)

• Product Name: N-BUTYLFLUORESCEIN
• CAS No: 335193-91-4
• MF: C₂₄H₂₀O₅
• MW: 388.412607192993
• CID: 825579
• PubChem ID: 45038522
• Update Time: 2025-04-19

N-BUTYLFLUORESCEIN Chemical and Physical Properties

Names and Identifiers

• N-BUTYLFLUORESCEIN
• 3'-butoxy-6'-hydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• J-019231
• 3'-Butoxy-6'-hydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• CS-0091220
• DTXSID30661845
• 335193-91-4
• DA-76031
• HY-127008
• UMLSFGLXYOSGJH-UHFFFAOYSA-N

• Inchi： 1S/C24H20O5/c1-2-3-12-27-16-9-11-20-22(14-16)28-21-13-15(25)8-10-19(21)24(20)18-7-5-4-6-17(18)23(26)29-24/h4-11,13-14,25H,2-3,12H2,1H3
• InChI Key： UMLSFGLXYOSGJH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OCCCC)O)=O

Computed Properties

• Exact Mass: 388.1311
• Monoisotopic Mass: 388.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Melting Point: 203-205°C
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans